
Application Notes and Protocols for N-
Nitrosohexamethyleneimine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: N-Nitrosohexamethyleneimine

CAS No.: 932-83-2

Cat. No.: B1214600

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
N-Nitrosohexamethyleneimine (NHEX) is a potent carcinogen and should be handled with

extreme caution by trained personnel only in a designated laboratory setting with appropriate

engineering controls and personal protective equipment. The information provided herein is for

research and development purposes and does not constitute a recommendation for its use.

Users are responsible for conducting their own risk assessments and adhering to all applicable

safety regulations.

Introduction
N-Nitrosohexamethyleneimine (NHEX) is a cyclic N-nitrosamine that has been identified as a

probable human carcinogen.[1][2] It belongs to a class of compounds that are of significant

concern in the pharmaceutical industry due to their potential presence as impurities in drug

products.[3] NHEX can be formed from the nitrosation of hexamethyleneimine, a reaction that

can occur under certain manufacturing conditions or even endogenously.[2] This document
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provides detailed application notes and protocols for the safe handling, use, and disposal of

NHEX in a laboratory setting.

Physicochemical and Toxicological Data
A summary of the key physicochemical and toxicological properties of N-
Nitrosohexamethyleneimine is presented below.

Table 1: Physicochemical Properties of N-Nitrosohexamethyleneimine

Property Value Reference

IUPAC Name 1-nitrosoazepane [2]

Synonyms
N-Nitrosohexamethylenimine,

N-Nitrosoperhydroazepine
[2]

CAS Number 932-83-2 [2]

Molecular Formula C₆H₁₂N₂O [2]

Molecular Weight 128.17 g/mol [2]

Appearance Yellow liquid [2]

Boiling Point 233 °C (lit.) [3]

Density 1.06 g/mL at 25 °C (lit.) [3]

Vapor Pressure 0.45 mmHg [2]

Water Solubility 12.82 g/L (24 °C) [4]

Table 2: Toxicological Data for N-Nitrosohexamethyleneimine
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Parameter Value Species
Route of
Administration

Reference

LD50 336 mg/kg Rat Oral [4]

Carcinogenicity
Probable human

carcinogen
N/A N/A [1][2]

Target Organs

for

Carcinogenicity

Liver,

esophagus,

nasal turbinates

Rat, Mouse
Oral,

Subcutaneous
[2][5]

Safety and Handling Precautions
Due to its carcinogenic nature, all work with N-Nitrosohexamethyleneimine must be

conducted in a designated area within a certified chemical fume hood.[6][7] Access to this area

should be restricted to authorized personnel who have received specific training on the hazards

of and safe handling procedures for this compound.

Personal Protective Equipment (PPE)
A comprehensive set of personal protective equipment must be worn at all times when handling

NHEX.[6][7][8]

Gloves: Two pairs of chemically resistant gloves (e.g., nitrile) should be worn. Change gloves

immediately if contaminated.

Lab Coat: A disposable, solid-front lab coat.

Eye Protection: Chemical safety goggles and a face shield.

Respiratory Protection: A respirator with an appropriate cartridge for organic vapors and

particulates may be required based on the risk assessment of the specific procedure.[8]

Engineering Controls
Chemical Fume Hood: All manipulations of NHEX, including weighing, solution preparation,

and transfers, must be performed inside a certified chemical fume hood with a face velocity

of at least 100 feet per minute.[6]
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Designated Work Area: The work area within the fume hood should be covered with

disposable absorbent pads to contain any potential spills.[6]

Spill and Emergency Procedures
Spill Kit: A spill kit specifically for carcinogenic materials should be readily available.

Small Spills: For small spills within the fume hood, absorb the material with an inert

absorbent (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste

disposal. Decontaminate the area with a suitable decontamination solution (see Section 6).

Large Spills: In the event of a large spill, evacuate the area immediately and contact the

institution's emergency response team.

Personal Exposure: In case of skin contact, immediately wash the affected area with soap

and water for at least 15 minutes. For eye contact, flush with copious amounts of water for at

least 15 minutes and seek immediate medical attention. If inhaled, move to fresh air and

seek medical attention.

Experimental Protocols
Protocol for Preparation of a Standard Solution
This protocol outlines the preparation of a 1 mg/mL stock solution of N-
Nitrosohexamethyleneimine in methanol.

Materials:

N-Nitrosohexamethyleneimine (neat material)

Methanol (HPLC grade)

Calibrated analytical balance

Volumetric flasks (e.g., 10 mL)

Pipettes and pipette tips

Amber vials with PTFE-lined caps
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Procedure:

Perform all steps in a certified chemical fume hood.

Don all required PPE.

Tare a clean, dry amber vial on the analytical balance.

Carefully transfer approximately 10 mg of N-Nitrosohexamethyleneimine to the tared vial

using a clean spatula. Record the exact weight.

Using a pipette, add a small amount of methanol to the vial to dissolve the NHEX.

Quantitatively transfer the dissolved NHEX to a 10 mL volumetric flask.

Rinse the vial several times with methanol and add the rinsings to the volumetric flask.

Bring the flask to volume with methanol.

Cap the flask and invert it several times to ensure a homogenous solution.

Transfer the solution to an amber vial, label it clearly with the compound name,

concentration, solvent, date of preparation, and appropriate hazard warnings.

Store the solution at 2-8°C in a designated and locked storage area.

Protocol for Administration in Animal Studies (Oral
Gavage)
This protocol is a general guideline for the oral administration of NHEX to rodents and should

be adapted and approved by the institution's Institutional Animal Care and Use Committee

(IACUC).[7]

Materials:

N-Nitrosohexamethyleneimine solution in a suitable vehicle (e.g., corn oil)

Rodents (species and strain as per study design)
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Gavage needles appropriate for the animal size

Syringes

Personal protective equipment (as described in Section 3.1)

Biological safety cabinet (Class II) or designated fume hood for animal procedures[7]

Procedure:

All animal procedures must be conducted within a certified biological safety cabinet or a

designated chemical fume hood.[7]

Animal handlers must wear the prescribed PPE.[7]

Prepare the dosing solution of NHEX in the appropriate vehicle at the desired concentration.

Accurately draw the calculated dose into a syringe fitted with a gavage needle.

Gently restrain the animal and administer the dose via oral gavage.

Observe the animal for any immediate adverse reactions.

Dispose of all contaminated materials (syringes, needles, gloves, etc.) as hazardous waste.

Needles should be placed in a sharps container destined for incineration.[6]

Animal cages and bedding are considered contaminated for at least three days following

administration and must be handled as hazardous waste.[7] Cage changes should be

performed in a biological safety cabinet.[7]

Analytical Protocol for Detection by LC-MS/MS
This protocol provides a general framework for the detection and quantification of N-
Nitrosohexamethyleneimine in a drug substance using Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS). Method development and validation are required for specific

applications.[3][4][9]

Instrumentation:
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High-Performance Liquid Chromatograph (HPLC)

Tandem Mass Spectrometer (MS/MS) with an appropriate ionization source (e.g.,

Electrospray Ionization - ESI or Atmospheric Pressure Chemical Ionization - APCI)

Chromatographic Conditions (Example):

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in methanol

Gradient: A suitable gradient to achieve separation from matrix components.

Flow Rate: 0.3 mL/min

Column Temperature: 40 °C

Injection Volume: 5 µL

Mass Spectrometry Conditions (Example - to be optimized):

Ionization Mode: Positive ESI or APCI

Multiple Reaction Monitoring (MRM) Transitions:

Precursor Ion (m/z): 129.1

Product Ions (m/z): To be determined through infusion and fragmentation experiments.

Source Parameters: Optimize parameters such as capillary voltage, source temperature, and

gas flows for maximum sensitivity.

Sample Preparation (Example for a Drug Substance):

Accurately weigh approximately 50 mg of the drug substance into a centrifuge tube.

Add a suitable extraction solvent (e.g., methanol or a mixture of methanol and water).
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Vortex to dissolve the sample.

Centrifuge to precipitate any undissolved excipients.

Transfer the supernatant to an autosampler vial for analysis.
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Caption: General experimental workflow for handling N-Nitrosohexamethyleneimine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Phone: (601) 213-4426
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